Cas no 2172614-93-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid
• CAS No: 2172614-93-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6035455
• PubChem ID: 165875825
• Update Time: 2025-10-28

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamido]propanoic acid
• EN300-1529875
• 2172614-93-4

• Inchi： 1S/C26H30N2O5/c1-17(2)28(15-13-24(29)30)25(31)18(3)12-14-27-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-12,17,23H,13-16H2,1-3H3,(H,27,32)(H,29,30)/b18-12+
• InChI Key： WWQKLNFGBTYRAI-LDADJPATSA-N
• SMILES： O(C(NC/C=C(\C)/C(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid

3-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172614-93-4, known as 3-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and a propanoic acid moiety. The presence of these functional groups makes it a versatile building block for various applications, particularly in the synthesis of advanced materials and pharmaceutical compounds.

Recent studies have highlighted the potential of this compound in the development of bio-inspired materials. Researchers have demonstrated that the Fmoc group, which is a well-known protecting group in peptide synthesis, can be exploited to create self-assembling structures. These structures exhibit unique mechanical and optical properties, making them ideal candidates for use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The methyl and propanoic acid groups further enhance the compound's versatility, allowing for fine-tuning of its chemical properties to suit specific applications.

In addition to its role in materials science, this compound has also been explored for its potential in catalytic processes. The Fmoc group's ability to act as a directing group in organic reactions has been leveraged to develop novel catalysts for enantioselective synthesis. This has opened up new avenues for the production of chiral molecules, which are critical components in the pharmaceutical industry. The integration of the Fmoc group with other functional groups in this compound has been shown to significantly improve catalytic efficiency and selectivity, making it a valuable tool in asymmetric synthesis.

The synthesis of 3-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)but-2-enamidopropanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent coupling reaction to introduce the aminoalkene functionality. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and enantioselectivity in these reactions, further enhancing the compound's utility.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, the compound can undergo controlled degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, 3-{(9H-fluoren-9-yilmethoxycarbonyl}amino)-2-methyl-N-(propan ̃ ̃ ̃ ̃ -2-yil)but -enamidopropanoic acid is a multifaceted compound with wide-ranging applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future advancements in chemistry and materials science.